28-Hydroxy-D:A-friedooleanan-3-one
28-Hydroxy-D:A-friedooleanan-3-one
Brand Name:
Vulcanchem
CAS No.:
14440-41-6
VCID:
VC0082268
InChI:
InChI=1S/C30H50O2/c1-20-21(32)8-9-22-26(20,4)11-10-23-27(22,5)13-14-29(7)24-18-25(2,3)12-16-30(24,19-31)17-15-28(23,29)6/h20,22-24,31H,8-19H2,1-7H3/t20-,22+,23-,24-,26+,27-,28+,29-,30+/m0/s1
SMILES:
CC1C(=O)CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)CO)C)C)C)C
Molecular Formula:
C30H50O2
Molecular Weight:
442.7 g/mol
28-Hydroxy-D:A-friedooleanan-3-one
CAS No.: 14440-41-6
Main Products
VCID: VC0082268
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol
CAS No. | 14440-41-6 |
---|---|
Product Name | 28-Hydroxy-D:A-friedooleanan-3-one |
Molecular Formula | C30H50O2 |
Molecular Weight | 442.7 g/mol |
IUPAC Name | (4R,4aS,6aS,6aS,6bR,8aS,12aS,14aS,14bS)-8a-(hydroxymethyl)-4,4a,6a,6b,11,11,14a-heptamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one |
Standard InChI | InChI=1S/C30H50O2/c1-20-21(32)8-9-22-26(20,4)11-10-23-27(22,5)13-14-29(7)24-18-25(2,3)12-16-30(24,19-31)17-15-28(23,29)6/h20,22-24,31H,8-19H2,1-7H3/t20-,22+,23-,24-,26+,27-,28+,29-,30+/m0/s1 |
Standard InChIKey | YPWQSKQSNNTXOL-TWWFCBCGSA-N |
Isomeric SMILES | C[C@H]1C(=O)CC[C@@H]2[C@@]1(CC[C@H]3[C@]2(CC[C@@]4([C@@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)CO)C)C)C)C |
SMILES | CC1C(=O)CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)CO)C)C)C)C |
Canonical SMILES | CC1C(=O)CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)CO)C)C)C)C |
PubChem Compound | 7330581 |
Last Modified | Nov 11 2021 |
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